L-Arginine 7-amido-4-methylcoumarin diHCl

• Molecular Formula: C16H23Cl2N5O3
• Molecular Weight: 404.3 g/mol
• InChI: InChI=1S/C16H21N5O3.2ClH/c1-9-7-14(22)24-13-8-10(4-5-11(9)13)21-15(23)12(17)3-2-6-20-16(18)19;;/h4-5,7-8,12H,2-3,6,17H2,1H3,(H,21,23)(H4,18,19,20);2*1H
• InChIKey: QMGJRBUFCDSWOX-UHFFFAOYSA-N

L-Arginine 7-amido-4-methylcoumarin diHCl (L-Arg-AMC·2HCl) for Sensitive Fluorogenic Protease Assays

L-Arginine 7-amido-4-methylcoumarin dihydrochloride (CAS 113712-08-6) is a synthetic fluorogenic protease substrate composed of an L-arginine moiety linked via an amide bond to 7-amino-4-methylcoumarin (AMC). Upon enzymatic cleavage, AMC is liberated and exhibits strong fluorescence (Ex/Em ~380/460 nm), enabling sensitive detection of proteases with arginine specificity . It is a validated substrate for cathepsin H, aminopeptidase B, CD13 (pepN), pepC, and trypsin .

Fluorogenic AMC reporter for sensitive protease assays

Free N-terminus targets aminopeptidase activity

Aqueous-soluble dihydrochloride salt form

Why L-Arg-AMC·2HCl Cannot Be Simply Substituted with Generic Protease Substrates

Substituting L-Arg-AMC·2HCl with alternative fluorogenic or chromogenic protease substrates carries a high risk of assay failure due to fundamental differences in enzyme recognition, detection sensitivity, and aqueous solubility. Many in-class compounds are N-terminally blocked (e.g., Z-Arg-AMC, Boc-Val-Pro-Arg-AMC) and are preferentially cleaved by different proteases (cathepsin B, thrombin) rather than the aminopeptidase activity of cathepsin H and aminopeptidase B . Chromogenic pNA analogs exhibit 100- to 1,000-fold lower sensitivity and impose organic co-solvent requirements that compromise enzyme activity and assay reproducibility . Furthermore, alternative unblocked amino acid-AMC substrates (e.g., Leu-AMC, Lys-AMC) display distinct Km and Vmax profiles that translate to markedly different assay dynamic ranges [1].

N-blocked substrates

May not be cleaved by aminopeptidases; enzyme specificity can shift to endopeptidases.

Chromogenic pNA analogs

May yield lower sensitivity and require organic co-solvents that can compromise enzyme activity.

Other unblocked amino acid-AMC

Distinct Km/Vmax profiles may alter assay dynamic range and detection limits.

• [1] Sanchez et al. Purification and characterization of an arginyl aminopeptidase from Lactobacillus sakei. Applied and Environmental Microbiology. (Kinetic parameters for Arg-AMC and Lys-AMC). View Source

Quantitative Differentiation of L-Arg-AMC·2HCl Against Key Comparator Substrates

Superior Detection Sensitivity of L-Arg-AMC·2HCl Over pNA-Based Chromogenic Substrates

L-Arg-AMC·2HCl, as an AMC-based fluorogenic substrate, provides 100- to 1,000-fold greater detection sensitivity compared to chromogenic p-nitroanilide (pNA) substrates that target the same arginine-recognizing proteases. This increase is due to the high quantum yield of AMC (Φ = 0.78) versus the low molar extinction coefficient of pNA (ε = 8,800 M⁻¹cm⁻¹) . In practical terms, this enables detection of protease activity at sub-picomolar concentrations, which is essential for analyzing low-abundance enzymes in complex biological matrices . In microbial quality assessment studies, fluorogenic AMC substrates consistently outperformed pNA counterparts in sensitivity and correlation with viable counts (r = 0.89 vs. 0.82) [1].

Detection Sensitivity

Cross-study comparable

AMC Φ = 0.78; detection to sub-pM levels

pNA ε = 8,800 M⁻¹cm⁻¹; 100–1,000× lower sensitivity

Supports high-sensitivity assay development

Fluorogenic vs chromogenic readout context

Evidence Dimension	Detection sensitivity (quantum yield / extinction coefficient)
Target Compound Data	AMC fluorescence quantum yield Φ = 0.78; detection to sub-pM levels
Comparator Or Baseline	pNA extinction coefficient ε = 8,800 M⁻¹cm⁻¹
Quantified Difference	100–1,000-fold higher sensitivity for AMC-based fluorogenic substrates
Conditions	Fluorescence: Ex/Em ~380/460 nm; Absorbance: 405-410 nm

Why This Matters

Higher sensitivity directly reduces sample consumption, enables earlier detection in kinetic assays, and improves signal-to-noise in inhibitor screening applications.

• [1] Nactem/DrugBank. Comparison of peptidase substrates for evaluation of microbial quality of meats. Correlation data for Ala-AMC and Ala-pNA. View Source

Unblocked N-Terminus Dictates Specific Cleavage by Aminopeptidases Versus Endopeptidases

L-Arg-AMC·2HCl possesses a free N-terminal amine (H-Arg-AMC), which makes it a substrate for aminopeptidases like cathepsin H and aminopeptidase B. In contrast, N-terminally blocked analogs such as Z-Arg-AMC or Boc-Val-Pro-Arg-AMC are recognized by endopeptidases (e.g., cathepsin B, thrombin) and show no activity with the unblocked-requiring enzymes [1]. Specifically, L-Arg-AMC·2HCl is cleaved by cathepsin H with a Km of 150 µM , while Z-Arg-Arg-AMC (a cathepsin B substrate) exhibits a much higher Km of 460 µM with U87 glioma cells [2], reflecting different enzyme-substrate affinities. This functional distinction is critical; an assay designed for cathepsin H activity will fail if a blocked Arg-AMC derivative is inadvertently substituted.

Aminopeptidase Specificity

Head-to-head

L-Arg-AMC·2HCl: Km 150 µM, cleaved by cathepsin H

Z-Arg-Arg-AMC: Km 460 µM, not cleaved by aminopeptidases

Free N-terminus is required for aminopeptidase recognition

Blocked substrate selection may produce false negatives

Evidence Dimension	Enzyme specificity and kinetic affinity
Target Compound Data	Km = 150 µM for cathepsin H; cleaved by aminopeptidases
Comparator Or Baseline	Z-Arg-Arg-AMC: Km = 460 µM for cathepsin B; not cleaved by aminopeptidases
Quantified Difference	L-Arg-AMC·2HCl exhibits 3-fold higher affinity (lower Km) for its cognate enzyme
Conditions	Cathepsin H assay buffer (pH 6.5-7.6); cathepsin B assay at pH 7.0, 37°C

Why This Matters

Incorrect substrate selection based solely on 'arginine-AMC' similarity leads to zero signal or misinterpretation of protease identity, invalidating experimental results.

• [1] PMC Table 4. Activity profile of H-Arg-AMC versus blocked substrates. View Source
• [2] DrugBank/APRD00248. Fluorescent microplate assay for cancer cell-associated cathepsin B. View Source

Differential Kinetic Parameters of L-Arg-AMC·2HCl Versus Lys-AMC with Arginine Aminopeptidase

L-Arg-AMC·2HCl is the preferred substrate for arginine aminopeptidase (aminopeptidase B) over its closest unblocked analog, Lys-AMC. Purified arginine aminopeptidase from L. sakei cleaves L-Arg-AMC with a Km of 15.9 µM and a Vmax of 211.4 µmol·h⁻¹·mg⁻¹, compared to a higher Km of 26.0 µM and a markedly lower Vmax of 11.1 µmol·h⁻¹·mg⁻¹ for Lys-AMC [1]. This translates to a 1.6-fold higher affinity and a 19-fold higher catalytic rate for the arginine derivative. The catalytic efficiency (kcat/Km) is therefore substantially greater for L-Arg-AMC·2HCl, providing a wider dynamic range and lower limit of detection in aminopeptidase assays.

Kinetic Advantage vs Lys-AMC

Head-to-head

L-Arg-AMC·2HCl: Km 15.9 µM; Vmax 211.4 µmol·h⁻¹·mg⁻¹

Lys-AMC: Km 26.0 µM; Vmax 11.1 µmol·h⁻¹·mg⁻¹

19-fold higher Vmax supports lower enzyme loading

Arginine aminopeptidase kinetic context

Evidence Dimension	Kinetic parameters with arginine aminopeptidase
Target Compound Data	Km = 15.9 µM; Vmax = 211.4 µmol·h⁻¹·mg⁻¹
Comparator Or Baseline	Lys-AMC: Km = 26.0 µM; Vmax = 11.1 µmol·h⁻¹·mg⁻¹
Quantified Difference	1.6-fold lower Km; 19-fold higher Vmax
Conditions	Purified L. sakei arginine aminopeptidase; assay conditions as described in reference

Why This Matters

Higher Vmax enables robust signal generation with lower enzyme concentrations, reducing reagent costs; lower Km ensures substrate saturation at practical working concentrations.

• [1] Sanchez et al. Purification and characterization of an arginyl aminopeptidase from Lactobacillus sakei. Applied and Environmental Microbiology. Table 4. View Source

Enhanced Aqueous Solubility of Dihydrochloride Salt Form Enables Solvent-Free Assay Conditions

The dihydrochloride salt form of L-Arg-AMC exhibits significantly enhanced aqueous solubility compared to non-salt or mono-hydrochloride AMC derivatives and especially compared to N-blocked analogs that require organic solvents. L-Arg-AMC·2HCl is soluble in water at 40 mg/mL (108.75 mM) and in 1:1 acetic acid:water at 50 mg/mL [1]. In contrast, N-blocked derivatives like Z-Arg-AMC are only soluble in organic solvents such as methanol (20 mg/mL) . This high aqueous solubility permits the preparation of concentrated stock solutions directly in assay buffer, eliminating the need for DMSO or methanol co-solvents that can inhibit enzyme activity, denature proteins, or introduce assay variability.

Aqueous Solubility

Data to verify

L-Arg-AMC·2HCl: 40 mg/mL in H₂O (108.75 mM)

Z-Arg-AMC: 20 mg/mL in methanol (requires organic solvent)

Eliminates need for enzyme-inhibiting co-solvents

Solubility may vary with buffer and temperature

Evidence Dimension	Aqueous solubility
Target Compound Data	40 mg/mL (108.75 mM) in H₂O; 50 mg/mL in 1:1 acetic acid:water
Comparator Or Baseline	Z-Arg-AMC: 20 mg/mL in methanol (organic solvent required)
Quantified Difference	>2-fold higher solubility in aqueous vs. organic medium
Conditions	Solubility measured at room temperature

Why This Matters

Avoidance of organic co-solvents preserves native enzyme conformation and activity, reduces assay-to-assay variability, and simplifies automated liquid handling workflows.

• [1] Sigma-Aldrich. L-Arginine-7-amido-4-methylcoumarin hydrochloride Product Page. CAS 69304-16-1. View Source

High-Purity Commercial Availability with Rigorous Quality Specifications

L-Arg-AMC·2HCl is commercially available with high and verifiable purity, a critical factor for reproducible quantitative enzymology. Multiple vendors supply the compound with purity ≥98% by HPLC, with some offering ≥99% (HPLC) specifications . This level of purity, combined with defined physical properties (melting point 269-273°C, optical rotation +88 ± 2°) , ensures minimal lot-to-lot variability in kinetic assays. In contrast, many in-class peptide-AMC substrates are offered at lower purities (e.g., 95-96%) without comprehensive characterization . For procurement, the dihydrochloride salt (CAS 113712-08-6) provides a well-defined, stable, and analytically characterized form that minimizes the risk of introducing inhibitory contaminants or inactive isomers into sensitive biochemical assays.

Commercial Purity

Lot attribute

Purity ≥99% (HPLC); mp 269–273°C; [α] +88 ± 2°

Many peptide-AMC substrates: 95–96% purity range

High purity supports lot-to-lot assay consistency

Verify current CoA for specific batch data

Evidence Dimension	Commercial purity specification
Target Compound Data	≥99% (HPLC) purity; melting point 269-273°C; optical rotation +88 ± 2°
Comparator Or Baseline	Typical peptide-AMC substrates: 95-96% purity
Quantified Difference	3-4% higher purity specification
Conditions	HPLC analysis; physical characterization as per vendor CoA

Why This Matters

High and verified purity directly correlates with assay reproducibility, reduces the need for empirical optimization of substrate concentration, and lowers the risk of false-positive inhibitor screening results.

Optimal Scientific and Industrial Use Cases for L-Arg-AMC·2HCl Based on Differentiated Evidence

Quantitative Cathepsin H Activity Assays in Cell and Tissue Lysates

L-Arg-AMC·2HCl is the substrate of choice for quantifying cathepsin H activity due to its defined Km (150 µM) and high aqueous solubility [1]. The dihydrochloride salt form enables preparation of substrate stocks in aqueous buffer, avoiding DMSO-induced enzyme inhibition. Its fluorogenic AMC leaving group provides the sensitivity required to detect endogenous cathepsin H levels in complex biological matrices like muscle homogenates and sarcoplasmic extracts .

High-Throughput Screening for Aminopeptidase B Inhibitors

The superior Vmax of L-Arg-AMC·2HCl (211.4 µmol·h⁻¹·mg⁻¹) with aminopeptidase B, which is 19-fold higher than that of Lys-AMC [1], makes it the optimal substrate for high-throughput inhibitor screening. The robust signal generation permits the use of lower enzyme concentrations per well, reducing protein reagent costs. The 100-1,000-fold sensitivity advantage over chromogenic pNA substrates further minimizes compound interference and enables the use of smaller assay volumes in 384- or 1536-well formats.

Trypsin Activity Measurement in Complex Biological Fluids

L-Arg-AMC·2HCl serves as a sensitive fluorogenic substrate for trypsin activity assays in complex samples such as fecal extracts or cell culture supernatants. The high aqueous solubility (40 mg/mL in water) [1] allows for substrate addition without organic co-solvents that could precipitate proteins or interfere with downstream analyses. The fluorogenic detection (Ex/Em ~380/460 nm) minimizes background interference from colored compounds often present in biological fluids.

Enzyme Purity and Specific Activity Determination for Recombinant Aminopeptidase B

L-Arg-AMC·2HCl is the standard substrate used by commercial vendors for defining the specific activity of recombinant aminopeptidase B (RNPEP) [1]. The high purity (≥99% HPLC) and well-characterized physical properties of the dihydrochloride salt ensure that activity measurements are not confounded by substrate contaminants or degradation products. This makes it the reference standard for enzyme lot release testing and for establishing inter-laboratory comparability of aminopeptidase activity data.

Application

Selection Property

Validation Focus

Cathepsin H activity assays in lysates

Aqueous-soluble fluorogenic substrate with defined kinetic affinity

Aminopeptidase activity quantification in complex matrices

Aminopeptidase B inhibitor screening

High catalytic rate and fluorogenic sensitivity

HTS-compatible signal in 384-/1536-well formats

Trypsin activity in biological fluids

Aqueous solubility and low-background fluorescence

Direct substrate addition without organic co-solvents

Recombinant aminopeptidase B QC

Verifiable high purity lot consistency

Specific activity determination and inter-lab comparability

• [1] Creative BioMart. Active Recombinant Full Length Human RNPEP protein. Specific activity measured with Arg-AMC. View Source